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CAS No.: 2414315-81-2

Cat. No.: B10761220

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the administration of Maraviroc, a CCR5

co-receptor antagonist, in humanized mouse models for pre-clinical evaluation of its efficacy

against HIV-1 infection. The protocols are intended for use by researchers, scientists, and drug

development professionals.

Maraviroc is an antiretroviral drug that blocks the HIV-1 gp120 protein from binding to the

CCR5 co-receptor on host cells, thereby preventing viral entry.[1][2][3] Humanized mouse

models, which are immunodeficient mice engrafted with human cells or tissues, are valuable

tools for studying HIV-1 pathogenesis and evaluating novel therapeutic and prophylactic

strategies in an in vivo setting that mimics key aspects of human HIV infection.[4]

I. Experimental Models and Drug Formulation
Humanized Mouse Models
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The most commonly used humanized mouse models for HIV research are generated by

engrafting immunodeficient mice with human hematopoietic stem cells (HSCs) or with fetal

thymus and liver tissues (BLT mice).[4] Models such as the RAG-hu and BALB/c-Rag2-/-γc-/-

(RAG-hu) mice, engrafted with human CD34+ hematopoietic progenitor cells, have been

successfully used in studies involving Maraviroc.[5][6] These mice develop a functional human

immune system, including CD4+ T cells, which are the primary target of HIV-1.[4]

Maraviroc Formulation
Maraviroc can be administered through various routes, with oral gavage and topical

application being the most common in humanized mouse studies.

Oral Formulation: Clinical formulations of Maraviroc tablets (e.g., Selzentry®) can be

dissolved in sterile phosphate-buffered saline (PBS) or distilled water to a desired

concentration for oral administration.[5][6]

Topical Formulation: For vaginal or rectal application, Maraviroc can be formulated as a

microbicide gel. A typical formulation involves a 5 mM concentration of Maraviroc in a 2.2%

hydroxyethyl cellulose gel.[7][8]

II. Experimental Protocols
Protocol for Oral Administration of Maraviroc
This protocol describes the daily oral administration of Maraviroc for pre-exposure prophylaxis

(PrEP) studies in humanized mice.

Materials:

Humanized mice (e.g., RAG-hu)

Maraviroc tablets

Sterile PBS or distilled water

Oral gavage needles

Syringes
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Animal balance

Procedure:

Drug Preparation:

Calculate the required dose of Maraviroc. A mouse-equivalent dose of 62 mg/kg has been

shown to be effective.[5][6] This is calculated using an interspecies allometric scaling

factor.[5]

For a 20-gram mouse, the dose would be 1.24 mg.

Freshly dissolve the calculated amount of Maraviroc in a known volume of sterile PBS or

distilled water each day before administration.[5][6]

Administration:

Weigh each mouse to determine the precise volume of the drug solution to be

administered.

Administer the Maraviroc solution daily via oral gavage.[5][6]

For PrEP studies, treatment typically begins a few days prior to viral challenge and

continues for a set period post-challenge.[6]

Viral Challenge:

On the designated day of challenge (e.g., day 4 of treatment), infect the mice with a

CCR5-tropic strain of HIV-1.

The route of infection can be vaginal, rectal, or intravenous, depending on the study

design.[4][8]

Monitoring:

Monitor the mice for signs of infection by collecting peripheral blood samples at regular

intervals (e.g., bi-weekly).[8]
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Analyze plasma for viral load using RT-PCR and peripheral blood mononuclear cells

(PBMCs) for proviral DNA using PCR.[6]

Assess CD4+ T cell counts using flow cytometry to monitor for HIV-associated pathology.

[8]

Protocol for Topical Administration of Maraviroc Gel
This protocol details the application of a Maraviroc-containing gel as a topical microbicide to

prevent vaginal HIV-1 transmission.

Materials:

Humanized mice (female)

Maraviroc powder

Hydroxyethyl cellulose

Sterile water

Vaginal applicator or pipette

Anesthesia (optional, for ease of application)

Procedure:

Gel Preparation:

Prepare a 2.2% hydroxyethyl cellulose gel in sterile water.

Incorporate Maraviroc into the gel to a final concentration of 5 mM.[7][8]

Prepare a placebo gel (without Maraviroc) to be used as a control.[7]

Administration:

One hour prior to viral challenge, apply a defined volume of the Maraviroc gel

intravaginally.[7][8]
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Administer the placebo gel to the control group of mice.

Viral Challenge:

Challenge the mice with a CCR5-tropic strain of HIV-1 via the vaginal route.[7][8]

Monitoring:

Monitor for infection and CD4+ T cell depletion as described in the oral administration

protocol.

III. Data Presentation
The following tables summarize quantitative data from studies administering Maraviroc in

humanized mouse models.

Table 1: Oral Maraviroc Administration and Efficacy

Mouse
Model

Maraviroc
Dose

Administr
ation
Route

Frequenc
y

Viral
Challeng
e

Outcome
Referenc
e

RAG-hu 62 mg/kg
Oral

Gavage
Daily

Vaginal

HIV-1

100%

protection

(0/6

infected)

[6]

RAG-hu 62 mg/kg
Oral

Gavage

Daily for 5

days

N/A

(Pharmaco

kinetics)

Drug

detected in

plasma

and

mucosal

tissues

[5]

Table 2: Topical Maraviroc Administration and Efficacy
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Mouse
Model

Maraviroc
Formulati
on

Administr
ation
Route

Applicati
on Time

Viral
Challeng
e

Outcome
Referenc
e

RAG-hu

5 mM in

2.2% HEC

gel

Intravagina

l

1 hour pre-

challenge

Vaginal

HIV-1

100%

protection
[7][8]

Table 3: Pharmacokinetic Parameters of Oral Maraviroc (62 mg/kg) in Humanized Mice

Tissue
Cmax (ng/g or
ng/mL)

AUC24h
(ngh/g or
ngh/mL)

t1/2 (hours) Reference

Plasma 113 ng/mL
3,280 ngh/mL

(AUC48h)
20.1 [5]

Vaginal Tissue 1,764 ng/g 11,239 ngh/g 3.7 [5]

Rectal Tissue
Higher than

vaginal

Higher than

vaginal
Not specified [5]

Intestinal Tissue
Higher than

rectal

Higher than

rectal
Not specified [5]

Note: Pharmacokinetic data was generated in both humanized and non-humanized mice, with

similar trends observed. The values presented are from non-humanized mice as detailed in the

source.[5]

IV. Visualizations
Mechanism of Maraviroc Action
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CD4+ T Cell
HIV-1
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CCR5 Viral Entry
(Prevented)

gp120
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Experimental Setup

Treatment and Challenge

Monitoring and Analysis

1. Generation of
Humanized Mice

2. Daily Preparation of
Maraviroc Solution

3. Daily Oral Gavage
of Maraviroc

4. HIV-1 Challenge
(e.g., Vaginal)

5. Bi-weekly
Blood Sampling

6. Viral Load (PCR) &
CD4 Count (FACS)

Procedure

Outcome

Group 1: Maraviroc Gel Group 2: Placebo Gel Intravaginal Application 1 Hour Wait Vaginal HIV-1 Challenge

Protection from InfectionMaraviroc Group

HIV-1 Infection

Placebo Group
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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